Cas no 4200-49-1 (Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate)

• Product Name: Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate
• CAS No: 4200-49-1
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 4823764
• Update Time: 2025-04-23

Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate
• AK672798

• Inchi： 1S/C7H10N2O2/c1-9-5-8-4-6(9)3-7(10)11-2/h4-5H,3H2,1-2H3
• InChI Key： WAABHRCKMXSPNK-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CN=CN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• XLogP3: -0.2
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate

Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate (CAS No. 4200-49-1): Properties, Applications, and Market Insights

Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate (CAS No. 4200-49-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of imidazole is characterized by its unique molecular structure, combining a methyl ester group with a 1-methyl-1H-imidazole moiety. The compound's versatility makes it valuable for synthesizing various biologically active molecules, particularly in drug discovery and crop protection applications.

The growing interest in imidazole-based compounds stems from their diverse biological activities and potential therapeutic applications. Researchers are particularly focused on developing novel heterocyclic compounds like Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate due to their ability to interact with biological targets. Recent studies have explored its use as a building block for small molecule pharmaceuticals, with potential applications in neurological disorders and metabolic diseases.

From a chemical perspective, Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate exhibits several interesting properties. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents. Its imidazole ring provides both hydrogen bond acceptor and donor capabilities, making it particularly useful in medicinal chemistry. The ester functional group offers additional reactivity for further chemical transformations, allowing researchers to create diverse molecular architectures.

The synthesis of Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate typically involves the esterification of the corresponding carboxylic acid derivative or through palladium-catalyzed coupling reactions. Recent advancements in green chemistry have led to more sustainable production methods, addressing growing concerns about environmental impact in chemical manufacturing. These developments align with current industry trends toward eco-friendly synthesis and reduced waste generation.

In pharmaceutical applications, Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate serves as a key intermediate for various drug candidates. Its structural features make it particularly valuable for developing central nervous system (CNS) drugs, as the imidazole ring can enhance blood-brain barrier penetration. Researchers are also investigating its potential in creating novel antimicrobial agents, responding to the global challenge of antibiotic resistance.

The agrochemical sector has shown increasing interest in imidazole derivatives like Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate for developing next-generation crop protection products. These compounds demonstrate promising activity against various plant pathogens while maintaining favorable environmental profiles. The push for sustainable agriculture has accelerated research into such innovative chemical solutions that can reduce pesticide use while maintaining crop yields.

Market analysis indicates steady growth in demand for specialized chemical intermediates like Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate. The global pharmaceutical intermediates market, valued at over $30 billion, continues to expand with increasing R&D investment in novel therapeutics. Similarly, the agrochemical intermediates market is projected to grow significantly, driven by the need for more efficient and environmentally friendly crop protection solutions.

Quality control and analytical characterization of Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and agrochemical applications. Recent advancements in analytical chemistry have improved detection limits and reduced analysis times for such specialized compounds.

Storage and handling of Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate require standard laboratory precautions for organic compounds. The material should be kept in tightly sealed containers under inert atmosphere when necessary, protected from moisture and extreme temperatures. Proper chemical storage practices ensure the compound maintains its stability and reactivity for intended applications.

Future research directions for Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate include exploring its potential in bioconjugation chemistry and drug delivery systems. The compound's functional groups offer opportunities for creating targeted therapeutics and diagnostic agents. Additionally, researchers are investigating its use in material science applications, particularly in developing functional polymers with specialized properties.

For researchers and industry professionals seeking information about Methyl 2-(1-methyl-1H-imidazol-5-yl)acetate, common search queries include "synthesis of imidazole esters," "pharmaceutical applications of methyl imidazole acetate," and "CAS 4200-49-1 suppliers." These search patterns reflect the compound's importance in both academic research and industrial applications, highlighting the need for comprehensive technical information about this valuable chemical intermediate.